Cas no 2361879-14-1 (2-Methylidenecyclobutan-1-amine hydrochloride)

• Product Name: 2-Methylidenecyclobutan-1-amine hydrochloride
• CAS No: 2361879-14-1
• MF: C₅H₁₀ClN
• MW: 119.592600345612
• CID: 5762535
• PubChem ID: 145867157
• Update Time: 2025-05-26

2-Methylidenecyclobutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methylidenecyclobutan-1-amine;hydrochloride
• 2361879-14-1
• 2-methylidenecyclobutan-1-amine hydrochloride
• EN300-7429810
• 2-Methylidenecyclobutan-1-amine hydrochloride

• Inchi： 1S/C5H9N.ClH/c1-4-2-3-5(4)6;/h5H,1-3,6H2;1H
• InChI Key： JRDPDEWZOUZLAE-UHFFFAOYSA-N
• SMILES： Cl.NC1C(=C)CC1

Computed Properties

• Exact Mass: 119.0501770g/mol
• Monoisotopic Mass: 119.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 76
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 2-Methylidenecyclobutan-1-amine hydrochloride

Introduction to 2-Methylidenecyclobutan-1-amine hydrochloride (CAS No. 2361879-14-1)

2-Methylidenecyclobutan-1-amine hydrochloride, identified by the chemical identifier CAS No. 2361879-14-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic amines and has garnered attention due to its unique structural properties and potential biological activities. The cyclobutane ring, a key structural feature, introduces rigidity to the molecule, which can influence its interactions with biological targets. Additionally, the presence of a methylidene group and an amine functionality provides multiple sites for functionalization, making it a versatile scaffold for drug discovery.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, facilitating its use in various biochemical assays and in vitro studies. This solubility profile is particularly advantageous for pharmacokinetic studies and formulation development. The compound's stability under standard storage conditions further underscores its suitability for industrial and research applications.

In recent years, there has been growing interest in cycloalkylamine derivatives due to their potential therapeutic applications. Studies have demonstrated that such compounds can exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in 2-Methylidenecyclobutan-1-amine hydrochloride may contribute to its unique pharmacological profile, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a lead structure in the development of novel therapeutic agents. Researchers have been exploring its interactions with various biological targets, including enzymes and receptors involved in critical metabolic pathways. Preliminary studies suggest that 2-Methylidenecyclobutan-1-amine hydrochloride may modulate the activity of these targets, leading to therapeutic effects.

The synthesis of 2-Methylidenecyclobutan-1-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical research. Techniques such as catalytic hydrogenation and nucleophilic substitution play crucial roles in constructing the desired molecular framework.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of 2-Methylidenecyclobutan-1-amine hydrochloride with biological targets. These studies provide insights into the compound's binding affinity and selectivity, which are critical factors in drug design. The integration of experimental data with computational predictions has enhanced our understanding of how this compound interacts with its intended targets.

The pharmacological evaluation of 2-Methylidenecyclobutan-1-amine hydrochloride has revealed several interesting findings. In vitro assays have shown that this compound exhibits moderate activity against certain bacterial strains, suggesting its potential as an antimicrobial agent. Additionally, preliminary in vivo studies indicate that it may possess anti-inflammatory properties by modulating key inflammatory pathways.

The development of novel drug candidates often involves iterative optimization to enhance efficacy and minimize side effects. 2-Methylidenecyclobutan-1-amine hydrochloride serves as a valuable scaffold for structure-based drug design. By modifying specific functional groups or introducing additional substituents, researchers can generate analogs with improved pharmacological profiles.

The regulatory landscape for new drug development necessitates rigorous testing to ensure safety and efficacy. 2-Methylidenecyclobutan-1-amine hydrochloride is currently undergoing preclinical evaluations to assess its toxicity profile and pharmacokinetic properties. These studies are essential steps toward determining its suitability for clinical trials and eventual therapeutic use.

The role of contract research organizations (CROs) has been pivotal in advancing the development of compounds like 2-Methylidenecyclobutan-1-amine hydrochloride. These organizations provide specialized services in synthetic chemistry, biopharmaceutical analysis, and regulatory compliance, enabling researchers to accelerate their drug discovery programs.

Future directions in the study of 2-Methylidenecyclobutan-1-amine hydrochloride include exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological systems at a molecular level will provide valuable insights for optimizing its therapeutic potential.

The integration of high-throughput screening technologies has streamlined the process of identifying bioactive compounds like 2-Methylidenecyclobutan-1-amine hydrochloride. These technologies allow researchers to rapidly test thousands of compounds against various biological targets, accelerating the discovery pipeline.

The economic impact of pharmaceutical innovations cannot be overstated. Compounds like 2-Methylidenecyclobutan-1-amine hydrochloride have the potential to address unmet medical needs and improve patient outcomes. Investment in research and development continues to drive progress in this field.

The ethical considerations surrounding drug development are also important. Ensuring that research is conducted responsibly and with respect for all stakeholders is essential for building trust and fostering innovation.